Cas no 889938-98-1 (5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-)

• Product Name: 5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-
• CAS No: 889938-98-1
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 714275
• PubChem ID: 22831988
• Update Time: 2025-04-19

5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-
• 1-[3-(3-fluorophenyl)-1,2-oxazol-5-yl]ethanol
• 5(1-HYDROXYETHYL)-3(3-FLUOROPHENYL)-ISOXAZOLE
• 5(1-hydroxyethyl)-3(3-fluorophenyl)isoxazole
• 1-[3-(3-Fluorophenyl)-1,2-oxazol-5-yl]ethan-1-ol
• MFCD08443689
• FT-0738700
• DTXSID30628554
• 1-(3-(3-Fluorophenyl)isoxazol-5-yl)ethanol
• 1-[3-(3-Fluoro-phenyl)-isoxaZol-5-yl]-ethanol
• SCHEMBL20162666
• 889938-98-1

• Inchi： 1S/C11H10FNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-7,14H,1H3
• InChI Key： ASTLODQXKPDEBN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C(C)O)ON=1

Computed Properties

• Exact Mass: 207.07000
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 371.7°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.542
• PSA: 46.26000
• LogP: 2.53400